Cas no 312305-41-2 (rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester)

• Product Name: rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester
• CAS No: 312305-41-2
• MF: C₂₁H₂₇F₃O₈S
• MW: 496.494496583939
• CID: 916416
• Update Time: 2025-10-31

rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester Chemical and Physical Properties

Names and Identifiers

• rac 2,4-Dimethoxy-6-[[(trifluoromethyl)sulfonyl]oxy]benzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester
• 6-Oxo-10-undecen-2-yl 2,4-dimethoxy-6-{[(trifluoromethyl)sulfonyl ]oxy}benzoate
• RAC 2,4-DIMETHOXY-6-[[(TRIFLUOROMETHYL)SULFONYL]OXY]BENZOIC ACID 1-METHYL-5-OXO-9-DECEN-1-YL ESTER,BROWN OIL
• 2,4-dimethoxy-6-trifluoromethanesulfonyloxy-benzoic acid 1-methyl-5-oxo-dec-9-enyl ester
• Benzonitrile,2,4-dimethoxy-6-methyl
• rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester

• Inchi： 1S/C21H27F3O8S/c1-5-6-7-10-15(25)11-8-9-14(2)31-20(26)19-17(30-4)12-16(29-3)13-18(19)32-33(27,28)21(22,23)24/h5,12-14H,1,6-11H2,2-4H3
• InChI Key： QKTDMUVAOYUROZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C(C=C(C=1C(=O)OC(C)CCCC(CCCC=C)=O)OC)OC

Computed Properties

• Exact Mass: 496.13800

Experimental Properties

• PSA: 113.58000
• LogP: 5.65400

Additional information on rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester

Professional Introduction to Rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester and Compound with CAS No. 312305-41-2

Rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by the CAS number 312305-41-2, represents a unique blend of structural complexity and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including methoxy, trifluoromethylsulfonyloxy, and ester moieties, which contribute to its distinct chemical properties and biological activities.

The synthesis and characterization of Rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester have been subjects of extensive study due to its potential role in drug development. The presence of the trifluoromethylsulfonyloxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further exploration in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into various research frameworks.

In the realm of pharmaceutical research, Rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester has been investigated for its potential biological activities. Preliminary studies suggest that this compound exhibits promising properties as an intermediate in the synthesis of novel therapeutic agents. The structural features of this molecule make it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. Such characteristics are crucial for developing drugs with improved efficacy and reduced side effects.

The incorporation of the 1-Methyl-5-oxo-9-decen-1-yl ester moiety into the molecular structure of Rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxo-9-decen-1-yl Ester adds another layer of complexity and functionality. This ester group can serve as a versatile handle for further chemical modifications, allowing researchers to tailor the properties of the molecule to specific needs. For instance, it can be hydrolyzed to yield a corresponding carboxylic acid or converted into other functional groups through various chemical transformations. Such flexibility makes this compound a valuable tool in synthetic chemistry.

The CAS number 312305-41-2 provides a unique identifier for Rac 2,4-Dimethoxy-6-(trifluoromethyl)sulfonyloxybenzoic Acid 1-Methyl-5-oxtrodecanenol Ester, ensuring accurate documentation and retrieval of information related to its synthesis, properties, and applications. This standardized nomenclature is essential for maintaining consistency in scientific literature and facilitating collaboration among researchers worldwide. The compound’s detailed registry information aids in regulatory compliance and ensures that its use is safe and appropriate for intended purposes.

Recent research has highlighted the importance of Rac 2,4-Dimethoxy6-trifluoromethylsulfonyloxybenzoic acid 1-methyl5-oxtrodecanenol ester in developing novel therapeutic strategies. Studies have demonstrated its potential role in modulating biological pathways associated with inflammation, pain management, and neuroprotection. The unique combination of functional groups in this molecule allows it to interact with multiple targets simultaneously, offering a multifaceted approach to treating complex diseases. Such findings underscore the significance of continued investigation into this compound’s pharmacological properties.

The synthesis of Rac 24dimethoxy6trifluoromethylsulfonyloxybenzoic acid 1methyl5oxo9decenyl ester involves intricate steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has facilitated rigorous characterization of the compound’s structural features.

The biological activity of Rac 24dimethoxy6trifluoromethylsulfonyloxybenzoic acid 1methyl5oxo9decenyl ester has been further explored through in vitro and in vivo studies. These investigations have revealed that the compound exhibits significant inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a crucial role in inflammation. Such findings suggest that this compound could be developed into a novel anti-inflammatory agent.

The structural diversity offered by Rac 24dimethoxy6trifluoromethylsulfonyloxybenzoic acid 1methyl5oxo9decenyl ester also makes it a valuable scaffold for drug discovery programs targeting various diseases. By modifying specific functional groups within the molecule, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach allows for rapid screening and identification of lead compounds that exhibit optimal activity against desired targets.

In conclusion, Rac Rac 24dimethoxy6trifluoromethylsulfonyloxybenzoic acid 1methyl5oxo9decenyl ester, identified by CAS numberCAS No31230541_2, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued investigation into this compound will likely yield valuable insights into disease mechanisms and provide new opportunities for drug discovery.